![molecular formula C9H18ClNO B6211605 2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride CAS No. 2703774-21-2](/img/new.no-structure.jpg)
2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride
Overview
Description
2-{2-azaspiro[33]heptan-6-yl}propan-2-ol hydrochloride is a chemical compound with a unique spirocyclic structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{2-azaspiro[3One common synthetic route includes the cyclization of a suitable precursor followed by functional group transformations to introduce the desired substituents.
Industrial Production Methods
Industrial production methods for this compound may involve optimized reaction conditions to ensure high yield and purity. These methods often include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently.
Chemical Reactions Analysis
Types of Reactions
2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride can undergo various chemical reactions, including:
Oxidation: Conversion of the hydroxyl group to a carbonyl group.
Reduction: Reduction of the spirocyclic ring or other functional groups.
Substitution: Nucleophilic or electrophilic substitution reactions at the spirocyclic ring or other positions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles or electrophiles for substitution reactions. Reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .
Scientific Research Applications
2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride has several scientific research applications:
Chemistry: Used as a building block in organic synthesis to create more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biological targets.
Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.
Industry: Utilized in the development of new materials with unique properties
Mechanism of Action
The mechanism of action of 2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
2-azaspiro[3.3]heptan-6-ol hydrochloride: A related compound with a similar spirocyclic structure but different functional groups.
2-{2-azaspiro[3.3]heptan-6-yl}acetic acid hydrochloride: Another similar compound with an acetic acid group instead of a hydroxyl group.
Uniqueness
2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride is unique due to its specific combination of a spirocyclic ring and a hydroxyl group, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications .
Properties
CAS No. |
2703774-21-2 |
|---|---|
Molecular Formula |
C9H18ClNO |
Molecular Weight |
191.7 |
Purity |
95 |
Origin of Product |
United States |
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